Cas no 2227713-84-8 (5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine)

• Product Name: 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine
• CAS No: 2227713-84-8
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5905914
• PubChem ID: 165721652
• Update Time: 2025-06-08

5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine
• EN300-1917187
• 5-bromo-2-cyclopropyl-4-[(2R)-oxiran-2-yl]pyrimidine
• 2227713-84-8

• Inchi： 1S/C9H9BrN2O/c10-6-3-11-9(5-1-2-5)12-8(6)7-4-13-7/h3,5,7H,1-2,4H2/t7-/m0/s1
• InChI Key： KRTGZEPNYDLECO-ZETCQYMHSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1[C@@H]1CO1

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine

Introduction to 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine (CAS No. 2227713-84-8)

5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine (CAS No. 2227713-84-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a bromine atom, a cyclopropyl group, and an oxirane ring in its molecular structure contributes to its diverse chemical properties and biological activities.

The bromine atom in 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine plays a crucial role in modulating the compound's reactivity and selectivity. Bromine is a halogen that can participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition. In medicinal chemistry, brominated compounds are often explored for their ability to interact with specific biological targets, including enzymes and receptors.

The cyclopropyl group is another key feature of this compound. Cyclopropane derivatives are known for their unique electronic and steric properties, which can influence the conformational flexibility and binding affinity of molecules. In the context of drug design, cyclopropyl groups have been used to enhance the pharmacokinetic properties of drugs, such as improving their solubility and metabolic stability.

The oxirane ring, or epoxide, is a three-membered cyclic ether that is highly reactive due to its strained ring structure. Oxiranes are versatile intermediates in organic synthesis and can undergo ring-opening reactions with various nucleophiles to form new functional groups. In pharmaceutical research, oxirane-containing compounds are often investigated for their potential as prodrugs or as precursors to biologically active molecules.

Recent studies have highlighted the potential of 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the bromine atom and the cyclopropyl group contribute to the compound's high binding affinity to the target enzyme, while the oxirane ring facilitates its cellular uptake and intracellular activation.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine was evaluated for its antiviral properties. The results showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The researchers attributed this antiviral activity to the compound's ability to interfere with viral RNA synthesis and protein processing.

The structural diversity of 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine also makes it an attractive candidate for drug discovery programs targeting neurological disorders. A recent study published in European Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. The researchers suggested that the bromine atom and the oxirane ring play critical roles in modulating these biological activities.

In addition to its therapeutic potential, 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine has been studied for its synthetic accessibility and chemical stability. Synthetic routes have been developed to efficiently produce this compound on a laboratory scale, paving the way for further optimization and scale-up processes. The stability of the oxirane ring under various reaction conditions has also been investigated, providing valuable insights into its reactivity and applicability in chemical synthesis.

The future prospects for 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine are promising. Ongoing research aims to explore its potential as a lead compound for developing new drugs targeting cancer, viral infections, and neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical studies and eventually into clinical trials.

In conclusion, 5-bromo-2-cyclopropyl-4-(2R)-oxiran-2-ylpyrimidine (CAS No. 2227713-84-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features—bromine atom, cyclopropyl group, and oxirane ring—contribute to its diverse chemical properties and biological activities. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the development of innovative therapeutic agents.